N2,N2-dimethylpyridine-2,4-diamine
Overview
Description
“N2,N2-dimethylpyridine-2,4-diamine” is a chemical compound with the molecular formula C7H11N3 . It has a molecular weight of 137.18 and is typically found in the form of a powder . The IUPAC name for this compound is N2,N~2~-dimethyl-2,4-pyridinediamine .
Synthesis Analysis
The synthesis of “N2,N2-dimethylpyridine-2,4-diamine” involves several steps . One method involves the use of 2-chloro-1-methyl-pyridinium iodide and triethylamine in dichloromethane at temperatures between 20-50°C . Another method involves a multi-step reaction with urea hydrogen peroxide adduct and trifluoroacetic anhydride .Molecular Structure Analysis
“N2,N2-dimethylpyridine-2,4-diamine” contains a total of 21 bonds, including 10 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 1 tertiary amine (aromatic), and 1 Pyridine .Physical And Chemical Properties Analysis
“N2,N2-dimethylpyridine-2,4-diamine” has a melting point of 149-151°C . It has a molecular weight of 137.18 g/mol . The compound has a topological polar surface area of 42.2 Ų . It has 1 hydrogen bond donor count and 3 hydrogen bond acceptor counts .Scientific Research Applications
Pharmaceutical Development
Lastly, N2,N2-dimethylpyridine-2,4-diamine might be investigated for its pharmacological properties. As a small molecule with a nitrogen-rich structure, it has the potential to interact with biological targets, which could lead to the discovery of new therapeutic agents.
Each of these applications leverages the unique chemical properties of N2,N2-dimethylpyridine-2,4-diamine , demonstrating its versatility and importance in scientific research across various fields. While the search results did not provide specific applications, the above analysis is based on the general roles that similar compounds play in these areas of research .
Safety And Hazards
“N2,N2-dimethylpyridine-2,4-diamine” is associated with several hazard statements including H302, H312, H315, H318, H332, and H335 . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
2-N,2-N-dimethylpyridine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-10(2)7-5-6(8)3-4-9-7/h3-5H,1-2H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTQLMFXHGFWFIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N2,N2-dimethylpyridine-2,4-diamine | |
CAS RN |
90008-36-9 |
Source
|
| Record name | 2-N,2-N-dimethylpyridine-2,4-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-Bromophenyl)methyl]-4-methylpiperazine](/img/structure/B1291651.png)
![(1-(Benzo[d]thiazol-2-yl)pyrrolidin-2-yl)methanol](/img/structure/B1291660.png)
